N-[3-(But-2-ynoylamino)cyclobutyl]cyclobutanecarboxamide

• IUPAC Name: N-[3-(but-2-ynoylamino)cyclobutyl]cyclobutanecarboxamide
• InChI: InChI=1S/C13H18N2O2/c1-2-4-12(16)14-10-7-11(8-10)15-13(17)9-5-3-6-9/h9-11H,3,5-8H2,1H3,(H,14,16)(H,15,17)
• InChI Key: CABYZOICVPUVBE-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC1CC(C1)NC(=O)C2CCC2
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• CAS No.: 2411254-18-5

Description

“N-[3-(But-2-ynoylamino)cyclobutyl]cyclobutanecarboxamide” is an organic compound that contains cyclobutane rings, which are four-membered carbon rings, and a carboxamide group (CONH2). The presence of the but-2-ynoylamino group indicates a triple bond in the but-2-yne part of the molecule.

Molecular Structure Analysis

The molecular structure would be characterized by the two cyclobutane rings, the but-2-ynoylamino group, and the carboxamide group. Cyclobutane rings are known to have angle strain due to their 90-degree bond angles, which are far from the ideal 109.5-degree bond angles for sp3 hybridized carbon atoms.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the strained cyclobutane rings and the reactive triple bond in the but-2-yne group. The carboxamide group might also participate in reactions, particularly if conditions for hydrolysis are met.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, the presence of a carboxamide group might confer some degree of polarity to the molecule.

Mechanism of Action

Without specific context or research, it’s difficult to predict the mechanism of action of this compound. It would depend on the context in which the compound is being used, such as in a biological system or a chemical reaction.

Safety and Hazards

Without specific data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

Future research could help elucidate the properties and potential applications of this compound. This could include experimental studies to determine its physical and chemical properties, computational studies to predict its behavior, and biological studies to assess its activity in biological systems.